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Understanding Dibenzyl Terephthalate

Dibenzyl terephthalate is an aromatic ester with the molecular formula C₂₂H₁₈O₄ and a molecular weight

of 346.38 g/mol [1] [2]. Its fundamental chemical properties are listed in the table below.

Property Value / Description

CAS Registry Number 19851-61-7 [1] [2]

EC Number 243-370-0 [1]

Synonyms 1,4-Dibenzyl terephthalate, Terephthalic acid dibenzyl ester, F-204(DBT) [1]

Melting Point 95-97 °C [1]

Appearance Off-White to Pale Yellow Solid [1]

Solubility Slightly soluble in Chloroform and Ethyl Acetate [1]

Synthesis from Poly(Ethylene Terephthalate) Waste
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Dibenzyl terephthalate can be synthesized through the depolymerization of Poly(Ethylene Terephthalate)

(PET), such as waste from soft drink bottles [3]. The experimental workflow for this process is outlined

below.

Start: PET Waste

Degradation via Reflux
(Solvent: Benzyl Alcohol
Catalyst: Zinc Acetate
Temperature: 145°C
Time: 20-28 hours)

Purification via
Recrystallization

(Solvent: Methanol)

Product Characterization
(Melting Point, FTIR,

¹H NMR, TLC)

Final Product:
Dibenzyl Terephthalate

Click to download full resolution via product page

Experimental Protocol Details [3]:

Degradation Reaction: PET is refluxed in benzyl alcohol at 145°C for 20, 24, and 28 hours using

zinc acetate as a catalyst.
Purification: The crude product of the degradation reaction is purified by recrystallization using

methanol.
Characterization: The final product is characterized by:

Melting Point: Found to be 98-99 °C for the 28-hour degradation product.
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FTIR Spectroscopy: Confirmed the presence of key functional groups (OH, C=O, C-O, CH,

monosubstituted and disubstituted benzene rings).
¹H NMR Spectroscopy: Showed characteristic chemical shifts, confirming the structure of

dibenzyl terephthalate, though also indicating the presence of some benzyl alcohol and other
traces.

Thin-Layer Chromatography (TLC): A single spot on the TLC plate suggested the product
was a single compound.

Research Gap on Polymer Blend Performance

Despite a thorough search, no direct experimental data or studies were found on the performance of

dibenzyl terephthalate as a component in polymer blends. The search results indicate it is primarily used

or studied as:

A product of PET chemical recycling [3].

A pharmaceutical intermediate [1].
A chemical used in the synthesis of other compounds, such as Pharacine [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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